Cas no 16081-46-2 (2,3-Dihydro-1,4-benzodioxin-5-amine hydrochloride)

• Product Name: 2,3-Dihydro-1,4-benzodioxin-5-amine hydrochloride
• CAS No: 16081-46-2
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• MDL: MFCD08056380
• CID: 121400
• PubChem ID: 23299968
• Update Time: 2025-04-18

2,3-Dihydro-1,4-benzodioxin-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1,4-benzodioxin-5-amine hydrochloride
• 1,4-Benzodioxin-5-amine,2,3-dihydro-, hydrochloride (1:1)
• 2,3-Dihydrobenzo[b][1,4]dioxin-5-amine hydrochloride
• 2,3-Dihydro-1,4-benzodioxin-5-amine hydrochloride (1:1)
• MFCD08056380
• CS-0308428
• AKOS016001536
• 16081-46-2
• 5-AMINO-1,4-BENZODIOXANE HYDROCHLORIDE
• WBCBWPNJOUYRGW-UHFFFAOYSA-N
• 2,3-dihydro-1,4-benzodioxin-5-amine;hydrochloride
• DTXSID70632711
• D96165
• A883182
• SS-4646
• 2,3-Dihydro-1,4-benzodioxin-5-amine--hydrogen chloride (1/1)
• SCHEMBL2483570
• 1,4-benzodioxan-5-amine monohydrochloride
• 5-AMINO-2,3-DIHYDRO-1,4-BENZODIOXENE
• 2,3-Dihydrobenzo[b][1,4]dioxin-5-aminehydrochloride
• EN300-119941
• 2,3-Dihydro-1,4-benzodioxin-5-amine HCl
• DB-107320

• MDL： MFCD08056380
• Inchi： 1S/C8H9NO2.ClH/c9-6-2-1-3-7-8(6)11-5-4-10-7;/h1-3H,4-5,9H2;1H
• InChI Key： WBCBWPNJOUYRGW-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC=C(C1=2)N

Computed Properties

• Exact Mass: 187.0401
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 308.1°Cat760mmHg
• Flash Point: 140.1°C
• PSA: 44.48